Cas no 2228223-95-6 (3-hydroxy-1-(3-methylfuran-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(3-methylfuran-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228223-95-6
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 6318196
• PubChem ID: 165833378
• Update Time: 2025-10-05

3-hydroxy-1-(3-methylfuran-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(3-methylfuran-2-yl)cyclobutane-1-carboxylic acid
• 2228223-95-6
• EN300-1738959

• Inchi： 1S/C10H12O4/c1-6-2-3-14-8(6)10(9(12)13)4-7(11)5-10/h2-3,7,11H,4-5H2,1H3,(H,12,13)
• InChI Key： DLGACYRJLKVIAZ-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2=C(C)C=CO2)C1

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.7Ų

Additional information on 3-hydroxy-1-(3-methylfuran-2-yl)cyclobutane-1-carboxylic acid

Introduction to 3-Hydroxy-1-(3-Methylfuran-2-yl)cyclobutane-1-carboxylic Acid (CAS No. 2228223-95-6)

3-Hydroxy-1-(3-methylfuran-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2228223-95-6) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclobutane carboxylic acids, which are known for their diverse applications in pharmaceutical and chemical research.

The molecular structure of 3-hydroxy-1-(3-methylfuran-2-yl)cyclobutane-1-carboxylic acid is characterized by a cyclobutane ring substituted with a hydroxyl group and a 3-methylfuran moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of 3-hydroxy-1-(3-methylfuran-2-yl)cyclobutane-1-carboxylic acid in several areas, including its role as an intermediate in the synthesis of more complex molecules, its potential as a ligand in protein-ligand interactions, and its possible therapeutic applications. The hydroxyl group on the cyclobutane ring can participate in hydrogen bonding, which is crucial for many biological processes, while the 3-methylfuran moiety can enhance the molecule's lipophilicity and stability.

In the context of medicinal chemistry, 3-hydroxy-1-(3-methylfuran-2-yl)cyclobutane-1-carboxylic acid has been explored for its anti-inflammatory and antioxidant properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, its antioxidant properties were demonstrated through its ability to scavenge free radicals and protect cells from oxidative stress.

The synthetic route to 3-hydroxy-1-(3-methylfuran-2-yl)cyclobutane-1-carboxylic acid involves several steps, including the formation of the cyclobutane ring, introduction of the hydroxyl group, and attachment of the 3-methylfuran moiety. One common approach is to start with a suitable cyclobutane derivative and perform a series of functional group transformations to achieve the desired structure. The choice of reagents and reaction conditions is critical for optimizing yield and purity.

The physical properties of 3-hydroxy-1-(3-methylfuran-2-yl)cyclobutane-1-carboxylic acid, such as its melting point, solubility, and stability, have been well-characterized. These properties are essential for understanding its behavior in different environments and for optimizing its use in various applications. For instance, its solubility in polar solvents like water and ethanol makes it suitable for use in aqueous solutions, while its stability under physiological conditions ensures that it remains active over extended periods.

In addition to its potential therapeutic applications, 3-hydroxy-1-(3-methylfuran-2-yl)cyclobutane-1-carboxylic acid has also been investigated for its use as a building block in organic synthesis. Its unique structure allows it to serve as a versatile intermediate for the synthesis of more complex molecules with diverse functionalities. This makes it an attractive candidate for researchers working on the development of new drugs and materials.

The safety profile of 3-hydroxy-1-(3-methylfuran-2-yl)cyclobutane-1-carboxylic acid has been evaluated through various toxicity studies. These studies have shown that it is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed. However, as with any new compound, further research is needed to fully understand its long-term safety and efficacy.

In conclusion, 3-hydroxy-1-(3-methylfuran-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2228223-95-6) is a promising compound with a wide range of potential applications in both research and industry. Its unique structural features, coupled with its promising biological activities, make it an exciting area of study for chemists and pharmacologists alike. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its utility in various fields.